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Compound of Interest

Compound Name: Etoxazole-d5

Cat. No.: B12411451 Get Quote

An in-depth analysis of Etoxazole-d5, a deuterated isotopologue of the insecticide Etoxazole,

is crucial for researchers in analytical chemistry and drug metabolism studies. This technical

guide provides comprehensive information on its chemical properties, and outlines its primary

application as an internal standard in analytical methodologies.

Core Chemical Data
Etoxazole-d5 is distinguished by the substitution of five hydrogen atoms with deuterium on the

ethoxy group. This isotopic labeling results in a higher molecular weight compared to its non-

deuterated counterpart, a key feature for its use in mass spectrometry-based quantification.

While a specific CAS number for the deuterated form is not consistently assigned, it is often

referenced by the CAS number of the parent compound, Etoxazole.

Identifier Value Source

Compound Name Etoxazole-d5 N/A

CAS Number (Etoxazole) 153233-91-1 [1][2][3][4]

Molecular Formula C₂₁H₁₈D₅F₂NO₂

Molecular Weight 364.44 g/mol

Exact Mass 364.2011 Da
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The primary application of Etoxazole-d5 is as an internal standard in analytical methods,

particularly for the quantification of Etoxazole residues in various matrices. Its chemical and

physical properties are nearly identical to that of Etoxazole, ensuring similar behavior during

sample preparation and analysis, while its distinct mass allows for clear differentiation in mass

spectrometric detection.

Experimental Workflow: Quantification of Etoxazole in a
Sample
A typical experimental workflow for the quantification of Etoxazole using Etoxazole-d5 as an

internal standard involves several key steps from sample preparation to data analysis.

Sample Preparation
LC-MS/MS Analysis Data Processing

Sample Collection
(e.g., fruit, soil, water) Extraction of Analytes

 Add Etoxazole-d5
(Internal Standard) Sample Cleanup

(e.g., SPE)
Liquid Chromatography

(Separation)
Tandem Mass Spectrometry

(Detection)
Quantification

(Ratio of Etoxazole to Etoxazole-d5) Result Reporting
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Workflow for Etoxazole quantification.

Mode of Action of Etoxazole
Etoxazole itself is an acaricide and insecticide that functions by inhibiting the chitin biosynthesis

pathway in mites and insects. This disruption of chitin synthesis is particularly effective against

immature stages of these arthropods, preventing proper molting and leading to mortality.
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Mode of action of Etoxazole.

Detailed Experimental Protocol
Objective: To quantify the concentration of Etoxazole in a fruit matrix using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Etoxazole-d5 as an internal

standard.

1. Materials and Reagents:

Etoxazole analytical standard

Etoxazole-d5 internal standard
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Acetonitrile (HPLC grade)

Formic acid

Deionized water

QuEChERS extraction salts

Solid Phase Extraction (SPE) cartridges

2. Sample Preparation (QuEChERS method):

Homogenize 10 g of the fruit sample.

Add 10 mL of acetonitrile and a known amount of Etoxazole-d5 internal standard solution.

Add QuEChERS extraction salts and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Take an aliquot of the supernatant (acetonitrile layer).

Perform a cleanup step using an appropriate SPE cartridge to remove interfering matrix

components.

Evaporate the cleaned extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography:

Column: C18 reverse-phase column

Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile.

Injection Volume: 5 µL
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Tandem Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions

for both Etoxazole and Etoxazole-d5.

4. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Etoxazole to the peak

area of Etoxazole-d5 against the concentration of Etoxazole standards.

Calculate the concentration of Etoxazole in the sample by interpolating the peak area ratio

from the calibration curve.

This technical guide provides a foundational understanding of Etoxazole-d5, its key properties,

and its critical role in the accurate quantification of Etoxazole. The provided experimental

workflow and protocol offer a practical framework for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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